Cas no 2229297-66-7 (4-(aminomethyl)-4-(2-methoxypyridin-4-yl)cyclohexan-1-ol)

• Product Name: 4-(aminomethyl)-4-(2-methoxypyridin-4-yl)cyclohexan-1-ol
• CAS No: 2229297-66-7
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 6500076
• PubChem ID: 165712820
• Update Time: 2025-10-29

4-(aminomethyl)-4-(2-methoxypyridin-4-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-4-(2-methoxypyridin-4-yl)cyclohexan-1-ol
• EN300-1732684
• 2229297-66-7

• Inchi： 1S/C13H20N2O2/c1-17-12-8-10(4-7-15-12)13(9-14)5-2-11(16)3-6-13/h4,7-8,11,16H,2-3,5-6,9,14H2,1H3
• InChI Key： GPXBRYYQBSAKBC-UHFFFAOYSA-N
• SMILES： OC1CCC(C2C=CN=C(C=2)OC)(CN)CC1

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 68.4Ų

Additional information on 4-(aminomethyl)-4-(2-methoxypyridin-4-yl)cyclohexan-1-ol

Introduction to 4-(Aminomethyl)-4-(2-methoxypyridin-4-yl)cyclohexan-1-ol (CAS No. 2229297-66-7)

4-(Aminomethyl)-4-(2-methoxypyridin-4-yl)cyclohexan-1-ol, with the CAS number 2229297-66-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexane ring, an aminomethyl group, and a 2-methoxypyridine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 4-(aminomethyl)-4-(2-methoxypyridin-4-yl)cyclohexan-1-ol is particularly noteworthy due to its potential for modulating various biological targets. The cyclohexane ring provides a rigid scaffold that can enhance the compound's stability and bioavailability, while the aminomethyl group offers opportunities for further functionalization and derivatization. The 2-methoxypyridine moiety, known for its pharmacophoric properties, can interact with specific receptors and enzymes, making this compound a promising candidate for drug development.

Recent studies have explored the biological activities of 4-(aminomethyl)-4-(2-methoxypyridin-4-yl)cyclohexan-1-ol. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been shown to exhibit potent inhibitory activity against certain kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases. This enzymatic inhibition can lead to the modulation of cellular processes such as cell proliferation, apoptosis, and inflammation.

In addition to its enzymatic inhibition properties, 4-(aminomethyl)-4-(2-methoxypyridin-4-yl)cyclohexan-1-ol has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This suggests that it may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-(aminomethyl)-4-(2-methoxypyridin-4-yl)cyclohexan-1-ol have also been evaluated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good oral bioavailability and low toxicity make it an attractive candidate for further development as a therapeutic agent.

To further understand the mechanism of action of 4-(aminomethyl)-4-(2-methoxypyridin-4-yl)cyclohexan-1-ol, researchers have conducted molecular docking studies to predict its binding interactions with target proteins. These computational models have provided insights into the key residues and binding sites involved in the compound's activity. This information is crucial for optimizing the structure of the compound to enhance its potency and selectivity.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(aminomethyl)-4-(2-methoxypyridin-4-yl)cyclohexan-1-ol in various disease models. Early results from these trials have been promising, with the compound demonstrating significant therapeutic benefits in preclinical studies. However, more extensive clinical trials are needed to fully assess its potential as a novel therapeutic agent.

In conclusion, 4-(aminomethyl)-4-(2-methoxypyridin-4-yl)cyclohexan-1-ol (CAS No. 2229297-66-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry and pharmaceutical sciences.